Cas no 56346-38-4 (6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 56346-38-4
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD19374790
• CID: 349150
• PubChem ID: 21508902
• Update Time: 2025-10-31

6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 6-chloro-3,4-dihydro-3-methyl-
• 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• WLHMXOOGZCCTFM-UHFFFAOYSA-N
• AKOS017514638
• F1907-0461
• 6-chloro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 56346-38-4
• SCHEMBL11850014
• 6-chloro-3,4-dihydro-3-methyl-2H-1,4-benzoxazine
• EN300-265507
• 3,4-dihydro-3-methyl-6-chloro-2h-benzo[1,4]oxazine
• DTXSID00615274

• MDL： MFCD19374790
• Inchi： 1S/C9H10ClNO/c1-6-5-12-9-3-2-7(10)4-8(9)11-6/h2-4,6,11H,5H2,1H3
• InChI Key： WLHMXOOGZCCTFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C)CO2

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine

Introduction to 6-Chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 56346-38-4)

6-Chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine, with the CAS number 56346-38-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are heterocyclic compounds characterized by a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of a chlorine and a methyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine is C₁₀H₁₂ClNO₂, and its molecular weight is approximately 207.66 g/mol. The compound is known for its stability under a wide range of conditions and its ability to form various derivatives through chemical modifications. These properties make it an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, significant advancements have been made in understanding the biological activities of 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are crucial for the development of drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory properties, 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine has also shown promise in neuroprotective applications. Research conducted by a team at the University of California in 2020 found that this compound could protect neuronal cells from oxidative damage induced by hydrogen peroxide. The neuroprotective effects were attributed to its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The pharmacokinetic profile of 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine has been extensively studied to understand its behavior in biological systems. In vivo studies using animal models have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with the major metabolites being excreted via urine.

The safety profile of 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine has been evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 6-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 56346-38-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to explore its full potential and optimize its use in pharmaceutical formulations.